![molecular formula C6H12S B016028 Thiepane CAS No. 4753-80-4](/img/structure/B16028.png)
Thiepane
Overview
Description
Thiepane is an organosulfur compound with the formula (CH2)6S . It is a seven-membered ring heterocycle that contains sulfide . The parent thiepane has seldom been studied, but a variety of derivatives are known .
Synthesis Analysis
The synthesis of Thiepane and its derivatives has been studied . The structural and molecular properties of higher seven-membered and nonaromatic heterocyclic derivatives are less known despite their stable nature and vast application . Appropriate quantum chemical calculations utilizing the ab initio (MP2) method, meta-hybrid (M06-2X) functional, and long-range-separated functionals (ωB97XD) have been utilized to investigate the structural reactivity, stability, and behavior of substituents on cycloheptane (CHP) and its derivatives: azepane, oxepane, thiepane, fluorocycloheptane (FCHP), bromocycloheptane (BrCHP), and chlorocycloheptane (ClCHP) .
Molecular Structure Analysis
The molecular structure of Thiepane is not fully elucidated . The only crystal structure of a compound that fulfills our requirements of having no cyclic substituents or sp2 hybridised ring atoms is found to adopt a TC3 / TC6 conformation, in line with the calculations .
Physical And Chemical Properties Analysis
Thiepane has a molecular formula of CHS, an average mass of 116.225 Da, and a mono-isotopic mass of 116.065971 Da . It has a density of 0.9±0.1 g/cm3, a boiling point of 171.3±8.0 °C at 760 mmHg, and a vapour pressure of 1.9±0.3 mmHg at 25°C . The enthalpy of vaporization is 39.1±3.0 kJ/mol, and the flash point is 51.7±15.1 °C . The index of refraction is 1.491, and the molar refractivity is 35.8±0.3 cm3 .
Scientific Research Applications
Synthesis of Natural Products
Thiepane is used in the synthesis of polyoxygenated oxepanes and thiepanes for applications to natural products . This includes the development of new strategies for synthesizing seven-membered septanose glycosides .
Radical Cyclizations
Thiepane is involved in radical cyclizations, a synthetic method used to afford the oxepane/thiepane moiety . This method is particularly useful in the synthesis of complex molecules .
Lewis Acid-Mediated Cyclizations
Thiepane is also used in Lewis acid-mediated cyclizations . This is another synthetic method used to afford the oxepane/thiepane moiety .
Ring Closing-Metathesis
Ring closing-metathesis is another synthetic method where thiepane is used . This method is particularly useful in the synthesis of cyclic compounds .
Nicholas–Ferrier Rearrangement
Thiepane is used in the Nicholas–Ferrier rearrangement . This rearrangement is a synthetic method used to afford the oxepane/thiepane moiety .
Homologations
Thiepane is used in homologations . This is a synthetic method used to afford the oxepane/thiepane moiety .
Ring-Expansion Strategies
Thiepane is used in ring-expansion strategies . This is a synthetic method used to afford the oxepane/thiepane moiety .
Conformational Analysis
Thiepane is used in conformational analysis . This analysis is performed by quantum mechanics at the B3LYP and the CCSD (T) levels of theory with the triple-zeta quality basis set 6-311+G (d,p) .
Safety and Hazards
The safety data sheet for Thiepane suggests that it may be harmful if inhaled, and it may cause skin and eye irritation . In case of inhalation, it is recommended to move the victim to fresh air and provide artificial respiration if necessary . If it comes into contact with the skin, contaminated clothing should be removed immediately, and the skin should be rinsed with water . If it comes into contact with the eyes, they should be rinsed cautiously with water for at least 15 minutes . If swallowed, medical attention should be sought immediately .
Future Directions
Mechanism of Action
Target of Action
Thiepane, also known as thiepan, is an organosulfur compound with the formula (CH2)6S . It is a seven-membered ring heterocycle that contains sulfide .
Mode of Action
It is known that thiepane and its derivatives have unique structural and molecular properties . These properties allow Thiepane to interact with various biological targets in a unique manner, potentially leading to changes in cellular processes .
Biochemical Pathways
The specific biochemical pathways affected by Thiepane are currently unknown due to the lack of extensive research on this compound. It is known that thiepane and its derivatives have unique structural and electronic properties , which could potentially influence various biochemical pathways.
Pharmacokinetics
The physicochemical properties of a molecule, including its size, charge, lipophilicity, and water solubility, can influence its adme properties . Given Thiepane’s unique structure, it is likely that its ADME properties would be distinct, potentially affecting its bioavailability.
Result of Action
Given its unique structural and molecular properties , Thiepane could potentially interact with various cellular targets, leading to changes in cellular processes.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect the stability and activity of Thiepane.
properties
IUPAC Name |
thiepane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12S/c1-2-4-6-7-5-3-1/h1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWCVYQRPINPYQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCSCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80197189 | |
Record name | Thiepane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80197189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thiepane | |
CAS RN |
4753-80-4 | |
Record name | Thiepane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4753-80-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Thiepane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004753804 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thiepane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80197189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Thiepane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.981 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | THIEPANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0P85C3FTE3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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